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Disclaimer: Publicly available scientific and technical literature does not contain references to

an atomic clock with the specific designation "YM17E." This guide provides an in-depth

overview of the ¹⁷¹Yb⁺ (singly ionized Ytterbium-171 isotope) trapped-ion atomic clock, a

leading-edge technology in frequency metrology. The principles and data presented here are

representative of advanced atomic clocks and may align with the interests of researchers in this

field.

Introduction to the ¹⁷¹Yb⁺ Atomic Clock
Trapped-ion atomic clocks are at the forefront of precision timekeeping and frequency

metrology. By isolating a single ion from environmental perturbations in an electromagnetic

trap, these clocks can achieve extraordinarily high accuracy and stability. The Ytterbium-171

ion (¹⁷¹Yb⁺) is a particularly advantageous candidate for both microwave and optical frequency

standards due to its unique atomic structure.

Key advantages of ¹⁷¹Yb⁺ include:

Simple Hyperfine Structure: Its nuclear spin of I=1/2 results in a simple ground-state energy

level structure, which facilitates efficient state preparation and reduces certain systematic

uncertainties.[1]

Accessible Transition Wavelengths: The optical transitions required for laser cooling, state

preparation, and detection can be driven by reliable semiconductor laser technologies.[2]
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High Mass: The relatively high mass of the Ytterbium ion helps to suppress the second-order

Doppler shift, a significant source of uncertainty in atomic clocks.

Multiple Clock Transitions: ¹⁷¹Yb⁺ offers both a highly stable microwave hyperfine transition

at 12.6 GHz and multiple ultra-narrow optical transitions, such as the electric quadrupole

(E2) transition at 436 nm and the electric octupole (E3) transition at 467 nm, allowing for

diverse applications and comparisons.

This guide details the core mechanism, experimental protocols, and performance

characteristics of atomic clocks based on trapped ¹⁷¹Yb⁺ ions.

Core Mechanism of Action
The fundamental principle of an atomic clock is to lock the frequency of an external oscillator

(typically a quartz oscillator or a laser) to a stable atomic transition. The operation of a ¹⁷¹Yb⁺

clock involves trapping the ion, preparing it in a specific quantum state, probing the clock

transition, and detecting the final state to create a feedback signal.

Atomic Energy Levels
The clock's operation relies on manipulating the quantum state of the ¹⁷¹Yb⁺ ion between

specific energy levels. The key transitions are used for cooling the ion to near absolute zero,

preparing its initial state, and probing the ultra-stable clock transition.
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Caption: Simplified energy level diagram of ¹⁷¹Yb⁺ showing key transitions.

The Clock Transition
An atomic clock's performance is defined by the properties of its reference "clock transition."

Microwave Clock: Utilizes the hyperfine transition within the ground state (²S₁/₂) between the

F=0 and F=1 levels, which has a frequency of approximately 12.642 GHz.[3][4] This

transition is robust and can be used to build compact, high-performance clocks.[5]

Optical Clocks: Employ transitions from the ground state to long-lived metastable states. The

²S₁/₂(F=0) → ²D₃/₂(F=2) electric quadrupole (E2) transition and the ²S₁/₂(F=0) → ²F₇/₂(F=3)

electric octupole (E3) transition are common choices. These optical transitions have

extremely high frequencies (~688 THz and ~642 THz, respectively) and narrow natural

linewidths, enabling clocks with exceptionally low systematic uncertainty, reaching levels of 3

x 10⁻¹⁸ and below.

Experimental Protocols
A precise sequence of operations, known as the clock cycle, is required to measure the atomic

transition frequency. This cycle is typically managed by a field-programmable gate array

(FPGA) for precise timing control.

Ion Trapping and Loading
A single ¹⁷¹Yb⁺ ion is confined using a radio-frequency (RF) Paul trap.

Atom Source: Neutral ytterbium atoms are produced by heating a small oven containing the

isotopically pure ¹⁷¹Yb.

Ionization: The neutral atomic vapor enters the trap region, where it is ionized. This can be

achieved through a two-step photoionization process using lasers (e.g., at 399 nm and 369

nm) or by electron impact.

Trapping: The resulting ion is captured by the dynamic RF electric fields of the Paul trap,

which create a potential well that confines the ion in space.
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Laser Cooling
To minimize motional frequency shifts like the second-order Doppler effect, the trapped ion

must be cooled to microkelvin temperatures.

Doppler Cooling: A laser is tuned slightly below the resonance frequency of the strong ²S₁/

₂(F=1) ↔ ²P₁/₂(F=0) transition at 369 nm. The ion preferentially absorbs photons when

moving towards the laser beam, leading to a net reduction in its kinetic energy.

Sideband Cooling: To cool the ion to its motional ground state, more advanced techniques

like resolved sideband cooling are used. This involves tuning the laser to motional sidebands

of a narrow transition.

Sympathetic Cooling: In some advanced clocks, a second "refrigerator" ion of a different

species (e.g., ⁸⁸Sr⁺) is trapped alongside the ¹⁷¹Yb⁺ clock ion. The refrigerator ion is

continuously laser-cooled, sympathetically removing thermal energy from the clock ion

without perturbing its quantum state during interrogation.

State Preparation (Optical Pumping)
Before probing the clock transition, the ion must be prepared in a specific initial quantum state,

typically the |²S₁/₂, F=0, mF=0⟩ state. This is accomplished via optical pumping using the 369

nm laser, which moves the population from the F=1 manifold to the F=0 state, which is a "dark

state" for this laser transition.

Ramsey Interrogation
The Ramsey method of separated oscillatory fields is the standard technique for probing the

narrow clock transition with high precision.

First π/2-Pulse: A precisely timed pulse of radiation resonant with the clock transition (either

microwave or laser) is applied, placing the ion into a coherent superposition of the ground

and excited states.

Free Evolution: The external field is turned off for a "free evolution" period (T). During this

time, the quantum phase of the superposition evolves at a frequency determined by the

detuning between the oscillator and the atomic transition.
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Second π/2-Pulse: A second pulse, identical to the first, is applied. This pulse interferes with

the evolved superposition state.

State Detection: The final state of the ion (either ground or excited) is measured. The

probability of finding the ion in the excited state oscillates as a function of the detuning,

creating a sharp interference pattern (Ramsey fringes). The center of this pattern

corresponds to the exact atomic resonance frequency.

State Detection
The final quantum state of the ion is determined using state-dependent fluorescence.

A laser resonant with the strong 369 nm cooling transition is applied.

If the ion is in the ground state |²S₁/₂, F=1⟩ (or collapses to it from the excited clock state), it

will scatter many photons from the laser, which can be collected by a sensitive detector like a

photomultiplier tube (PMT).

If the ion is in the clock state |²S₁/₂, F=0⟩, it does not interact with the detection laser and

remains "dark."

By detecting the presence or absence of fluorescence, the final state of the ion can be

determined with high fidelity.

The entire process, from cooling to detection, forms a feedback loop that steers the frequency

of the local oscillator to match the atomic transition.
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Caption: High-level workflow of a single Ramsey interrogation cycle.

Quantitative Data and Performance
The performance of an atomic clock is characterized by its stability (how much its frequency

wanders over time) and its accuracy (how close its average frequency is to the true,

unperturbed atomic frequency).

Key Frequencies and Properties
Parameter Value Reference Transition

Ground State Hyperfine

Splitting
12 642 812 118.466 Hz ²S₁/₂(F=0) ↔ ²S₁/₂(F=1)

E2 Transition Frequency ~688 THz (435.5 nm) ²S₁/₂(F=0) ↔ ²D₃/₂(F=2)

E3 Transition Frequency ~642 THz (467 nm) ²S₁/₂(F=0) ↔ ²F₇/₂(F=3)

²P₁/₂ State Lifetime ~8 ns N/A

²D₃/₂ State Lifetime ~52 ms E2 Transition

²F₇/₂ State Lifetime ~1.6 years E3 Transition

Systematic Frequency Shifts and Uncertainty Budget
Various environmental and operational factors can shift the clock's frequency away from its

ideal value. These shifts must be carefully characterized and corrected for. The table below

shows a sample uncertainty budget for a high-performance ¹⁷¹Yb⁺ optical clock.
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Effect
Fractional Frequency Shift
(x10⁻¹⁸)

Fractional Uncertainty
(x10⁻¹⁸)

Blackbody Radiation (BBR)

Stark Shift
-70.5 1.8

Second-Order Doppler Shift -2.3 1.5

Probe Light (AC Stark) Shift 0 0.8

Quadratic Zeeman Shift -10.4 0.2

Quadratic DC Stark Shift -0.8 0.6

Electric Quadrupole Shift -5.7 0.5

Background Gas Collisions 0 0.5

Servo Error 0 0.2

Total -89.7 2.7

(Data adapted from a ¹⁷¹Yb⁺

E3 transition clock.)

Frequency Stability
Frequency stability is often expressed using the Allan deviation (σy(τ)), which describes the

fractional frequency instability as a function of averaging time (τ).

Clock Type Short-Term Stability (σy(τ)) Reference

Laser-Cooled Microwave Clock 8.5 × 10⁻¹³ / √τ

Miniature Microwave Clock 2 × 10⁻¹¹ / √τ

Optical Clock (E3 Transition) 1.0 × 10⁻¹⁵ / √τ

These values demonstrate the exceptional stability achievable with ¹⁷¹Yb⁺-based clocks,

particularly in optical configurations, which are among the most stable frequency references

ever developed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.
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